Cas no 2137618-11-0 (1-2-amino-2-(oxolan-3-yl)ethyl-3-butylurea)

• Product Name: 1-2-amino-2-(oxolan-3-yl)ethyl-3-butylurea
• CAS No: 2137618-11-0
• MF: C₁₁H₂₃N₃O₂
• MW: 229.319222688675
• CID: 5760326
• PubChem ID: 165716057
• Update Time: 2025-07-08

1-2-amino-2-(oxolan-3-yl)ethyl-3-butylurea Chemical and Physical Properties

Names and Identifiers

• 2137618-11-0
• 1-[2-amino-2-(oxolan-3-yl)ethyl]-3-butylurea
• EN300-1121923
• 1-2-amino-2-(oxolan-3-yl)ethyl-3-butylurea

• Inchi： 1S/C11H23N3O2/c1-2-3-5-13-11(15)14-7-10(12)9-4-6-16-8-9/h9-10H,2-8,12H2,1H3,(H2,13,14,15)
• InChI Key： SCFYDPSEBLLOLZ-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C(CNC(NCCCC)=O)N

Computed Properties

• Exact Mass: 229.17902698g/mol
• Monoisotopic Mass: 229.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 76.4Ų

Additional information on 1-2-amino-2-(oxolan-3-yl)ethyl-3-butylurea

Compound CAS No 2137618-11-0: 1,2-Amino-2-(oxolan-3-yl)ethyl-3-butylurea

The compound with CAS No 2137618-11-0, commonly referred to as 1,2-amino-2-(oxolan-3-yl)ethyl-3-butylurea, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. The molecule consists of a urea group attached to a butyl chain and an amino group substituted with an oxolane (tetrahydrofuran) ring. Its structure allows for versatile interactions, making it a valuable compound in research and development.

Recent studies have highlighted the importance of CAS No 2137618-11-0 in the field of medicinal chemistry. Researchers have explored its potential as a precursor for drug development, particularly in the design of bioactive molecules. The presence of the oxolane ring introduces steric hindrance and enhances the molecule's stability, which are desirable traits in pharmaceutical compounds. Additionally, the amino group provides opportunities for further functionalization, enabling the creation of derivatives with tailored properties.

The synthesis of 1,2-amino-2-(oxolan-3-yl)ethyl derivatives has been optimized through various methodologies. One notable approach involves the use of catalytic asymmetric synthesis to construct the oxolane ring, ensuring high enantiomeric purity. This advancement has significantly improved the efficiency and scalability of production processes. Furthermore, computational chemistry techniques have been employed to predict the molecule's behavior in different solvents and biological systems, providing valuable insights for experimental design.

In terms of applications, CAS No 2137618-11 has shown promise in materials science as well. Its ability to form stable amide bonds makes it a candidate for polymer synthesis and modification. Researchers have investigated its use in creating biodegradable polymers for biomedical applications, such as drug delivery systems and tissue engineering scaffolds. The compound's compatibility with biological systems and its tunable properties make it an attractive option in this field.

The pharmacological profile of CAS No 21376 has also been a focal point of recent investigations. Preclinical studies suggest that it exhibits moderate activity against certain enzymes associated with inflammatory diseases. Its ability to modulate cellular signaling pathways makes it a potential lead compound for anti-inflammatory drug development. However, further research is required to fully understand its mechanism of action and optimize its therapeutic potential.

In conclusion, CAS No 2 represents a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure and functional groups provide a foundation for innovative research and development efforts. As advancements in synthetic methods and computational modeling continue to evolve, the potential of this compound to contribute to breakthroughs in medicine and materials science remains vast.